Cas no 2411263-53-9 (2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile)

• Product Name: 2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile
• CAS No: 2411263-53-9
• MF: C₁₄H₁₇ClN₂O
• MW: 264.750582456589
• CID: 5356110
• Update Time: 2025-06-22

2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile
• 2-chloro-4-{[1-(2-methylpropyl)aziridin-2-yl]methoxy}benzonitrile
• Z3991661151

• Inchi： 1S/C14H17ClN2O/c1-10(2)7-17-8-12(17)9-18-13-4-3-11(6-16)14(15)5-13/h3-5,10,12H,7-9H2,1-2H3
• InChI Key： FVKUSACITLSUER-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)OCC1CN1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• XLogP3: 3.4
• Topological Polar Surface Area: 36

Additional information on 2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile

Professional Introduction to 2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile (CAS No. 2411263-53-9)

2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile, a compound with the chemical identifier CAS No. 2411263-53-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both chloro and methoxy substituents, coupled with an aziridine moiety, makes it a versatile intermediate for synthesizing biologically active compounds.

The compound's structure is a testament to the ingenuity of synthetic chemists who have meticulously designed it to exhibit specific chemical properties. The chloro group at the 2-position of the benzene ring introduces electrophilicity, making it susceptible to nucleophilic substitution reactions. This feature is particularly valuable in cross-coupling reactions, which are fundamental in constructing complex organic molecules. Meanwhile, the methoxy group at the 4-position provides a hydrophilic character, enhancing solubility and bioavailability in biological systems.

The core of this molecule lies in the aziridine functional group, which is known for its reactivity in forming covalent bonds with various biomolecules. Aziridines are particularly useful in medicinal chemistry due to their ability to undergo ring-opening reactions with nucleophiles, including amines and thiols. This reactivity has been leveraged in the development of targeted therapies, where aziridine-containing compounds can be designed to interact specifically with disease-causing proteins or enzymes.

Recent research has highlighted the potential of 2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile as a key intermediate in the synthesis of novel pharmacophores. Studies have demonstrated its utility in generating derivatives that exhibit potent activity against various therapeutic targets. For instance, modifications of this scaffold have yielded compounds with promising anti-inflammatory and anticancer properties. The flexibility offered by the aziridine ring allows for precise tuning of biological activity, making it an attractive candidate for further exploration.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the aziridine moiety is particularly critical and often requires specialized conditions to achieve regioselectivity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce larger quantities of the compound for research and development purposes.

In the realm of drug discovery, 2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile has been integrated into various high-throughput screening (HTS) campaigns aimed at identifying new lead compounds. Its structural features make it amenable to rapid derivatization, allowing researchers to generate libraries of analogs for testing against diverse disease models. Such efforts have already led to several promising hits that are being further investigated for their therapeutic potential.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding experimental design and optimizing drug-like properties. By combining experimental data with computational predictions, researchers can accelerate the drug development pipeline significantly.

Emerging applications of 2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile extend beyond traditional pharmaceuticals. Its unique reactivity has been explored in materials science, where it serves as a precursor for developing novel polymers and functional materials. These materials exhibit enhanced properties due to the incorporation of aziridine units, which can be cross-linked or modified post-synthesis to achieve desired characteristics.

The future prospects for this compound are vast and multifaceted. Ongoing research aims to expand its utility by exploring new synthetic routes and applications in therapeutic areas such as neurodegenerative diseases and infectious disorders. Collaborative efforts between academia and industry are crucial in translating laboratory findings into tangible benefits for patients worldwide.

In conclusion, 2-Chloro-4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzonitrile (CAS No. 2411263-53-9) stands as a remarkable example of how structural innovation can drive advancements in medicine and materials science. Its complex architecture and versatile reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and functional materials. As our understanding of its properties continues to grow, so too will its impact on science and industry.